3-{[(9H-fluoren-9-ylmethoxy)carbonyl][(4-fluorophenyl)methyl]amino}propanoic acid

• IUPAC Name: 3-[9H-fluoren-9-ylmethoxycarbonyl-[(4-fluorophenyl)methyl]amino]propanoic acid
• InChI: InChI=1S/C25H22FNO4/c26-18-11-9-17(10-12-18)15-27(14-13-24(28)29)25(30)31-16-23-21-7-3-1-5-19(21)20-6-2-4-8-22(20)23/h1-12,23H,13-16H2,(H,28,29)
• InChI Key: RCUZWRPHGFCVAI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)N(CCC(=O)O)CC4=CC=C(C=C4)F
• Molecular Formula: C25H22FNO4
• Molecular Weight: 419.4 g/mol
• CAS No.: 2137695-93-1

Description

The compound “3-{[(9H-fluoren-9-ylmethoxy)carbonyl][(4-fluorophenyl)methyl]amino}propanoic acid” is an alanine derivative. It is used for scientific research or drug declaration.

Synthesis Analysis

The synthesis of this compound involves a C-H Activation methodology developed by Jin-Quan Yu and coworkers. The Pd-mediated C-C bond formation can be made in tandem with 2-Methylpyridine.

Molecular Structure Analysis

The molecular structure of this compound is complex. It contains a fluorene group, which is a polycyclic aromatic hydrocarbon, attached to a propanoic acid group via a methoxy carbonyl linkage.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 325.36. It is a solid at room temperature and should be stored in a dry place at 2-8°C.

Scientific Research Applications

Peptide Synthesis and Modification

• The fluorenylmethoxycarbonyl (Fmoc) group is used to protect hydroxy-groups during peptide synthesis, allowing for selective deprotection in the presence of various acid- and base-labile protecting groups. This characteristic facilitates complex peptide synthesis without affecting other functional groups (Gioeli & Chattopadhyaya, 1982).
• Fmoc-based solid phase peptide synthesis benefits from the introduction of solid supports, linkages, and side chain protecting groups, greatly enhancing the methodology for synthesizing biologically active peptides and small proteins (Fields & Noble, 2009).

Synthesis of Amino Acid Derivatives

• The synthesis of oligomers from amide-linked neuraminic acid analogues demonstrates the utility of N-fluoren-9-ylmethoxycarbonyl-protected sugar amino acids in creating diverse biochemical structures for research purposes (Gregar & Gervay-Hague, 2004).

Advanced Material Development

• Innovative approaches to material science, such as the synthesis of new diphenylfluorene-based aromatic polyamides, show the versatility of fluorenyl derivatives in creating high-performance materials with significant thermal stability and solubility in organic solvents (Hsiao, Yang, & Lin, 1999).

Supramolecular and Crystallographic Analysis

• The analysis of noncovalent interactions and supramolecular synthons in crystal structures of amino acids with the Fmoc moiety provides a foundational understanding for designing and developing new biomaterials and hydrogelators (Bojarska et al., 2020).

Safety and Hazards

This compound is considered hazardous. It may cause skin irritation, serious eye irritation, and respiratory irritation. It is harmful if swallowed, in contact with skin, or if inhaled. It should be handled with care, using protective gloves, protective clothing, eye protection, and face protection.

Mechanism of Action

Target of Action

It is identified as an alanine derivative , which suggests that it may interact with biological systems in a manner similar to that of alanine or its derivatives.

Mode of Action

As an alanine derivative, it might interact with the same targets as alanine, potentially influencing the secretion of anabolic hormones, supplying fuel during exercise, enhancing mental performance during stress-related tasks, and preventing exercise-induced muscle damage .

Result of Action

As an alanine derivative, it might have effects similar to those of alanine, which can influence various physiological activities .